Cas no 917020-02-1 (BENZENE, 1,3,5-TRIMETHYL-2-(1-OCTYN-1-YL)-)

• Product Name: BENZENE, 1,3,5-TRIMETHYL-2-(1-OCTYN-1-YL)-
• CAS No: 917020-02-1
• MF: C₁₇H₂₄
• MW: 228.372465133667
• CID: 3366819
• PubChem ID: 101423891
• Update Time: 2025-04-21

BENZENE, 1,3,5-TRIMETHYL-2-(1-OCTYN-1-YL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,3,5-TRIMETHYL-2-(1-OCTYN-1-YL)-
• DTXSID601277856
• 917020-02-1
• 1,3,5-Trimethyl-2-(1-octyn-1-yl)benzene

• Inchi： 1S/C17H24/c1-5-6-7-8-9-10-11-17-15(3)12-14(2)13-16(17)4/h12-13H,5-9H2,1-4H3
• InChI Key： UHOJCTXEUHRZBV-UHFFFAOYSA-N
• SMILES： C(CCC#CC1C(C)=CC(C)=CC=1C)CCC

Computed Properties

• Exact Mass: 228.187800766Da
• Monoisotopic Mass: 228.187800766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų